Cas no 26530-03-0 (5-chloro-2-methyl-2h-isothiazol-3-one hydrochloride)

• Product Name: 5-chloro-2-methyl-2h-isothiazol-3-one hydrochloride
• CAS No: 26530-03-0
• MF: C₄H₅Cl₂NOS
• MW: 186.059597730637
• MDL: MFCD09743554
• CID: 52957
• PubChem ID: 117809
• Update Time: 2025-04-18

5-chloro-2-methyl-2h-isothiazol-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl-2h-isothiazol-3-one hydrochloride
• 5-chloro-2-methyl-1,2-thiazol-3-one,hydrochloride
• 5-chloro-2-methyl-3-isothiazolone hydrochloride salt
• 5-Chloro-2-methyl-4-isothiazolin-3-one hydrochloride
• 5-chloro-2-methyl-isothiazol-3-one,hydrochloride
• EINECS 247-760-1
• 3(2H)-Isothiazolone,5-chloro-2-methyl-, hydrochloride (9CI)
• 4-Isothiazolin-3-one, 5-chloro-2-methyl-,hydrochloride (8CI)
• 5-Chloro-2-methyl-3-isothiazolone hydrochloride
• DTXSID5067219
• 5-chloro-2-methyl-1,2-thiazol-3-one;hydrochloride
• 5-chloro-2-methyl-1, 2-thiazol-3-one;hydrochloride
• 26530-03-0
• NS00085050
• 3(2H)-Isothiazolone, 5-chloro-2-methyl-, hydrochloride (1:1)
• 5-chloro-2-methyl-2,3-dihydro-1,2-thiazol-3-one hydrochloride
• 5-Chloro-2-methyl-2H-isothiazol-3-onehydrochloride
• 3(2H)-Isothiazolone, 5-chloro-2-methyl-, hydrochloride
• PD166022
• RGVYUPIYFIVQDS-UHFFFAOYSA-N
• DTXCID5037521

• MDL： MFCD09743554
• Inchi： 1S/C4H4ClNOS.ClH/c1-6-4(7)2-3(5)8-6;/h2H,1H3;1H
• InChI Key： RGVYUPIYFIVQDS-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C)S1)=O.Cl

Computed Properties

• Exact Mass: 184.94700
• Monoisotopic Mass: 184.9468903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 50.24000
• LogP: 1.90220